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Compound of Interest

2-Hydroxy-3-
Compound Name: .
methoxypropanenitrile

Cat. No.: B2459871

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Whitepaper on the Core Properties of 2-Hydroxy-3-
methoxypropanenitrile

Abstract

This technical guide serves as a comprehensive resource on the fundamental properties of 2-
Hydroxy-3-methoxypropanenitrile. It is intended for an audience of researchers, scientists,
and professionals in the field of drug development who require a detailed understanding of this
chemical entity. This document collates available data on its chemical and physical
characteristics, safety and handling protocols, and spectroscopic information. Due to the limited
availability of extensive experimental data in publicly accessible literature, this guide focuses
on foundational information and provides context with related compounds where applicable.

Chemical and Physical Properties

Precise experimental data for 2-Hydroxy-3-methoxypropanenitrile is not extensively
documented. However, based on available database entries, a profile of its fundamental
properties can be assembled. The following tables summarize the key chemical and physical
data for 2-Hydroxy-3-methoxypropanenitrile and a structurally related, more thoroughly
characterized compound, 3-Methoxypropionitrile, for comparative purposes.
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Table 1: Chemical Identifiers and Molecular Properties of 2-Hydroxy-3-

methoxypropanenitrile

Property

Value

Source

IUPAC Name

2-hydroxy-3-

methoxypropanenitrile

PubChem[1]

Molecular Formula CaH7NO2 ChemicalBook[2], PubChem[1]
Molecular Weight 101.10 g/mol ChemicalBook[2]

Canonical SMILES COCC(C#N)O PubChem[1]

InChl Key £TGYDAMYFQUEMT- PubChem[1]

UHFFFAOYSA-N

CAS Number Not Available ChemicalBook[2]
Monoisotopic Mass 101.047676 Da PubChem[1]

Predicted XlogP -0.8 PubChem[1]

Table 2: Physical Properties of the Related Compound 3-Methoxypropionitrile
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Property Value Source
3-Methoxypropanenitrile, 2- PubChem|[3], Fisher
Synonyms C
Cyanoethyl methyl ether Scientific[4]
PubChem([3], Fisher
CAS Number 110-67-8 S
Scientific[4]
Molecular Formula CaH7NO PubChem|[3]
Molecular Weight 85.10 g/mol PubChem][3]
o ChemicalBook[5], Fisher
Appearance Clear colorless to yellow liquid S
Scientific[4]
) ) ChemicalBook][5], Fisher
Melting Point -62.9 °C o
Scientific[4]
N ) ChemicalBook][5], Fisher
Boiling Point 164-165 °C L
Scientific[4]
Density 0.937 g/mL at 25 °C Sigma-Aldrich
- Soluble in water (335 g/L at 20 )
Solubility ChemicalBook[5]

OC)

Vapor Pressure

2.3 hPaat 30 °C

ChemicalBook[5], Sigma-
Aldrich[6]

Flash Point

66 °C

ChemicalBook][5], Sigma-
Aldrich[6]

Refractive Index

n20/D 1.403

Sigma-Aldrich

Spectroscopic Data

Detailed, experimentally-derived spectroscopic data (NMR, IR, Mass Spectrometry) for 2-
Hydroxy-3-methoxypropanenitrile are not readily available in the surveyed literature. For
reference, general characteristics of related functional groups are described.

e Infrared (IR) Spectroscopy: The structure of 2-Hydroxy-3-methoxypropanenitrile suggests
the presence of a prominent hydroxyl (-OH) stretching band (typically broad, around 3400
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cm™1), a nitrile (C=N) stretch (around 2250 cm~1), and C-O stretching vibrations for the ether
and alcohol functionalities.[7]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: One would expect signals corresponding to the methoxy group protons, the
methylene protons adjacent to the ether, the methine proton adjacent to the hydroxyl and
nitrile groups, and the hydroxyl proton.

o 18C NMR: Signals for the methoxy carbon, the methylene carbon, the methine carbon, and
the nitrile carbon would be anticipated.[7]

o Mass Spectrometry: The molecular ion peak would be expected at an m/z corresponding to
the molecular weight of the compound. Fragmentation patterns would likely involve the loss
of small neutral molecules such as water, formaldehyde, or hydrogen cyanide.

Synthesis and Reactivity
Synthesis Protocols

Specific, validated experimental protocols for the synthesis of 2-Hydroxy-3-
methoxypropanenitrile are not detailed in the available literature. However, a plausible
synthetic route could involve the nucleophilic addition of a cyanide source to
methoxyacetaldehyde. This type of reaction, a cyanohydrin formation, is a common method for
preparing a-hydroxynitriles.

A generalized, hypothetical synthesis workflow is presented below.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.rsc.org/suppdata/c5/ra/c5ra06176h/c5ra06176h1.pdf
https://www.rsc.org/suppdata/c5/ra/c5ra06176h/c5ra06176h1.pdf
https://www.benchchem.com/product/b2459871?utm_src=pdf-body
https://www.benchchem.com/product/b2459871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2459871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methoxyacetaldehyde Cyanide Source (e.g., KCN/HCN)

l
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Caption: Hypothetical synthesis of 2-Hydroxy-3-methoxypropanenitrile.

Reactivity and Stability

Information regarding the specific reactivity and stability of 2-Hydroxy-3-
methoxypropanenitrile is limited. Based on its functional groups, the following reactivity can
be inferred:

» Hydrolysis: The nitrile group can be hydrolyzed under acidic or basic conditions to a
carboxylic acid or a primary amide.[8]

o Oxidation/Reduction: The hydroxyl group can be oxidized to a ketone. The nitrile group can
be reduced to a primary amine.

 Stability: The compound should be stored in a cool, well-ventilated place, away from strong
oxidizing agents, strong acids, and strong bases.[4] Like many nitriles, it may be
incompatible with strong oxidizing acids, and the combination with bases could potentially
produce hydrogen cyanide.[8]

Safety and Handling
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While a specific Safety Data Sheet (SDS) for 2-Hydroxy-3-methoxypropanenitrile is not
widely available, general precautions for handling nitriles and hydroxylated compounds should
be followed. The safety information for the related compound, 3-Methoxypropionitrile, provides
a useful reference.

Table 3: GHS Hazard Information for 3-Methoxypropionitrile

Hazard Statement Classification Source

H315 Causes skin irritation PubChem|[3]

H319 Causes serious eye irritation PubChem[3], Sigma-Aldrich[6]
H335 May cause respiratory irritation ~ PubChem|3]

Combustible liquid Flammable liquids, Category 4  Fisher Scientific[4]

Recommended Handling Procedures:

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[9]

o Ventilation: Use only outdoors or in a well-ventilated area. Ensure that eyewash stations and
safety showers are close to the workstation.[4][10]

e Handling: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands and any exposed
skin thoroughly after handling. Avoid ingestion and inhalation. Keep away from open flames,
hot surfaces, and sources of ignition.[4][9]

o Storage: Store in a well-ventilated place. Keep container tightly closed in a dry, cool place.[4]
[11]

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4]

The logical workflow for ensuring laboratory safety when handling such a compound is outlined
below.
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(Review available data for related compounds)
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Caption: Standard safety workflow for handling laboratory chemicals.

Biological Activity and Signaling Pathways

There is no information available in the surveyed scientific literature to suggest that 2-Hydroxy-
3-methoxypropanenitrile is involved in any biological signaling pathways or possesses any
defined biological activity. Research into the biological effects of this specific compound
appears to be limited or not publicly documented.

Conclusion

2-Hydroxy-3-methoxypropanenitrile is a chemical compound for which there is a notable
scarcity of in-depth, publicly available experimental data. This guide has synthesized the
foundational information available from chemical databases and provided context by drawing
comparisons with the more extensively studied compound, 3-Methoxypropionitrile. For
researchers and developers, this document underscores the need for primary experimental
investigation to fully characterize the properties, reactivity, and potential applications of 2-
Hydroxy-3-methoxypropanenitrile. All laboratory work with this compound should be
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conducted with caution, adhering to stringent safety protocols based on the known hazards of
related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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